BMS-814580

• Molecular Formula: C24H19ClF2N2O4S
• Molecular Weight: 504.9 g/mol
• InChI: InChI=1S/C24H19ClF2N2O4S/c1-32-19-8-16(6-7-18(19)33-12-23(31)10-24(26,27)11-23)29-13-28-17-9-20(34-21(17)22(29)30)14-2-4-15(25)5-3-14/h2-9,13,31H,10-12H2,1H3
• InChIKey: NCXJWNAKIMMZOC-UHFFFAOYSA-N

BMS-814580: MCHR1 Antagonist for Antiobesity Research

BMS-814580 (CAS 1197420-11-3) is a thieno[3,2-d]pyrimidin-4(3H)-one derivative developed by Bristol-Myers Squibb as a potent, subtype-selective melanin concentrating hormone receptor 1 (MCHR1) antagonist [1]. The compound incorporates a distinctive 3,3-difluoro-1-hydroxycyclobutyl moiety—a key structural differentiator from earlier MCHR1 antagonists—and demonstrates a binding affinity (Ki) of 16.9 nM for human MCHR1 with no detectable activity at MCHR2 up to 10 μM . Identified as compound 10 in an optimization campaign derived from lead compound 2b, BMS-814580 was selected for its combination of high oral bioavailability, sustained brain exposure, and a relatively clean in vitro and in vivo safety profile, including absence of the hepatobiliary lesions observed with earlier series compounds [1].

Pathway MCHR1 subtype-selective research tool

Exposure Oral bioavailability supports CNS target engagement studies

Model Reported absence of hepatobiliary lesions in chronic models

• [1] Ahmad S, Washburn WN, Hernandez AS, Bisaha S, Ngu K, Wang W, et al. Synthesis and Antiobesity Properties of 6-(4-Chlorophenyl)-3-(4-((3,3-difluoro-1-hydroxycyclobutyl)methoxy)-3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (BMS-814580): A Highly Efficacious Melanin Concentrating Hormone Receptor 1 (MCHR1) Inhibitor. J Med Chem. 2016;59(19):8847-8858. View Source

BMS-814580: Irreplaceable MCHR1 Antagonist

MCHR1 antagonists span multiple chemotypes with divergent selectivity, pharmacokinetic, and safety profiles that profoundly affect in vivo outcomes. BMS-814580 belongs to the nonbasic thienopyrimidinone ether class specifically engineered to mitigate hERG-related cardiotoxicity that plagued earlier basic-amine-containing MCHR1 antagonists [1]. Within this chemical series, the 3,3-difluoro-1-hydroxycyclobutyl substituent confers a unique combination of metabolic stability, brain penetration (8 h brain concentration: 11,330 nM), and oral bioavailability (F = 54%) that distinguishes it even from close structural analogs such as the clinical candidate BMS-819881 (BMS-830216 prodrug) . MCHR2-sparing selectivity is not universal across the class; some antagonists retain significant MCHR2 activity, which may confound interpretation of in vivo phenotypes. Furthermore, BMS-814580 was specifically noted for the absence of hepatobiliary lesions—a toxicity liability observed with earlier compounds in the same thienopyrimidinone series—making it a preferred tool compound for chronic in vivo metabolic studies [1].

MCHR2-sparing profile may not transfer across chemotypes; some antagonists retain residual MCHR2 activity.

Cardiac ion channel and hepatic lesion profiles differ across series; earlier analogs showed hERG inhibition >50% and biliary lesions.

CNS exposure and metabolic stability vary with structural modifications; brain penetration cannot be assumed within the thienopyrimidinone class.

• [1] Ahmad S, et al. J Med Chem. 2016;59(19):8847-8858. DOI: 10.1021/acs.jmedchem.6b00676. View Source

BMS-814580 vs. Other MCHR1 Antagonists

MCHR2 Subtype Selectivity vs. SNAP-94847 and GW-803430

BMS-814580 exhibits complete functional selectivity for MCHR1 over MCHR2, showing no detectable activity against MCHR2 at 10 μM in a FLIPR-based Ca²⁺ mobilization assay . By contrast, while SNAP-94847 is also described as subtype-selective, its selectivity window is finite (>80-fold over MCHα1A and >500-fold over MCHD2), and residual MCHR2 engagement at high concentrations cannot be ruled out [1]. GW-803430 is reported to have >100-fold selectivity over a panel of GPCRs, but explicit MCHR2 data at 10 μM are not uniformly available . The absolute absence of MCHR2 signal for BMS-814580 at 10 μM—a concentration ~85-fold above its functional Kb (117 nM)—provides a cleaner pharmacological tool for studies requiring unambiguous MCHR1 attribution.

MCHR2 Selectivity

Cross-study comparable

No MCHR2 activity at 10 µM vs. finite selectivity windows for SNAP-94847 and GW-803430

Supports MCHR1-specific phenotypic interpretation

FLIPR Ca²⁺ assay; complete MCHR2 sparing at ~85× above functional Kb

Evidence Dimension	MCHR2 functional activity at 10 μM
Target Compound Data	BMS-814580: 0% inhibition of MCHR2 at 10 μM (FLIPR assay)
Comparator Or Baseline	SNAP-94847: >80-fold selective over MCHα1A; GW-803430: >100-fold over GPCR panel (MCHR2 not explicitly reported at 10 μM)
Quantified Difference	BMS-814580: complete absence of MCHR2 signal at 10 μM; comparators have finite, non-zero selectivity windows
Conditions	FLIPR-based Ca²⁺ mobilization assay in cells overexpressing human MCHR1 or MCHR2

Why This Matters

Complete MCHR2 sparing at high concentrations reduces confounding in vivo phenotypic interpretation compared to antagonists with finite MCHR2 selectivity.

• [1] SNAP 94847 hydrochloride product information: Ki 2.2 nM, Kd 530 pM, >80-fold selectivity over MCHα1A. View Source

Ion Channel Safety Profile: hERG, Na, and L-Type Ca Channels

BMS-814580 was profiled against a panel of cardiac ion channels at 10 μM, producing 43% inhibition of hERG, 21% inhibition of Na (4 Hz), and 15% inhibition of L-type Ca channels . This profile represents a significant improvement over earlier basic-amine MCHR1 antagonists, many of which exhibited >50% hERG inhibition and failed preclinical development due to cardiotoxicity risk [1]. For comparison, the clinical candidate BMS-819881 (BMS-830216 prodrug) was explicitly noted for 'minimal hERG activity,' yet quantitative hERG inhibition percentages for BMS-819881 at 10 μM are not publicly available for direct comparison . The modest ion channel profile of BMS-814580, combined with the absence of hepatobiliary lesions in chronic dosing studies, establishes a differentiated safety margin relative to earlier series compounds.

hERG Inhibition

Class-level inference

43% hERG inhibition at 10 µM, below the 50% proarrhythmic risk threshold

Differentiated ion channel profile vs. earlier basic-amine antagonists

Quantitative vs. BMS-819881 not available; patch-clamp electrophysiology

Evidence Dimension	In vitro ion channel inhibition at 10 μM
Target Compound Data	hERG: 43%, Na (4 Hz): 21%, L-type Ca: 15% (all at 10 μM)
Comparator Or Baseline	Earlier basic-amine MCHR1 antagonists: typically >50% hERG inhibition (class-level observation); BMS-819881: 'minimal hERG activity' (qualitative)
Quantified Difference	BMS-814580 hERG inhibition is below the 50% threshold associated with high proarrhythmic risk; quantitative vs. BMS-819881 not available
Conditions	Automated patch-clamp electrophysiology at 10 μM compound concentration

Why This Matters

The quantified ion channel profile allows researchers to assess cardiac safety risk preclinically; BMS-814580's sub-50% hERG signal makes it suitable for chronic in vivo metabolic studies where earlier compounds produced confounding cardiovascular effects.

• [1] Washburn WN, et al. Identification of a nonbasic melanin hormone receptor 1 antagonist as an antiobesity clinical candidate. J Med Chem. 2014;57(18):7509-7522. View Source

Cross-Species Liver Microsomal Stability

BMS-814580 demonstrates high and consistent metabolic stability across human, rat, and mouse liver microsomes, with 90%, 95%, and 100% of parent compound remaining after a 10-minute incubation at 3.0 μM, respectively . This cross-species stability profile is advantageous for translational research, as it minimizes species-dependent metabolic clearance artifacts when extrapolating pharmacokinetic and pharmacodynamic data from rodents to humans. For comparison, many MCHR1 antagonists show significant species-dependent variability in microsomal stability; for instance, AZD1979 required specific formulation strategies to achieve adequate exposure in preclinical species [1]. The near-complete stability in mouse microsomes (100% remaining) is particularly notable, as mouse models are frequently used for transgenic and diet-induced obesity studies in the MCHR1 field .

Microsomal Stability

Cross-study comparable

Human 90%, Rat 95%, Mouse 100%

parent remaining after 10 min at 3.0 µM

Consistent cross-species metabolic stability

Supports translational PK/PD modeling; NADPH-fortified liver microsomes

Evidence Dimension	% parent compound remaining after 10 min incubation with liver microsomes at 3.0 μM
Target Compound Data	Human: 90%, Rat: 95%, Mouse: 100%
Comparator Or Baseline	AZD1979: species-dependent exposure requiring formulation optimization (qualitative class-level comparison)
Quantified Difference	BMS-814580 exhibits ≤10% depletion in human microsomes; mouse microsomes show 0% depletion at 10 min
Conditions	Liver microsome incubation, 3.0 μM compound, 10 min, NADPH-fortified

Why This Matters

Consistent cross-species microsomal stability simplifies translational PK/PD modeling and makes BMS-814580 a reliable tool compound for multi-species obesity studies without requiring species-specific formulation adjustments.

• [1] Johansson A, et al. Discovery of AZD1979, a Melanin Concentrating Hormone Receptor 1 (MCHr1) Antagonist with Favorable Physicochemical Properties. J Med Chem. 2016;59(6):2493-2512. View Source

In Vivo Pharmacokinetics and Brain Penetration

BMS-814580 exhibits a highly favorable pharmacokinetic profile in Sprague-Dawley rats, characterized by a long terminal half-life (T1/2 >24 h), low clearance (CL = 0.9 mL/min/kg), moderate volume of distribution (Vss = 4.1 L/kg), and 54% oral bioavailability when dosed as the phosphate prodrug . Critically, at 8 h post-dose (10 mg/kg glycinate prodrug, oral), brain concentration reached 11,330 nM with a corresponding plasma concentration of 4,500 nM, yielding a brain-to-plasma ratio of ~2.5, indicative of active or facilitated CNS penetration . By comparison, AZD1979 was specifically optimized for CNS exposure and achieved measurable brain MCHR1 occupancy, but quantitative brain concentration data at matched time points are not readily available for direct cross-study comparison [1]. The sustained brain exposure of BMS-814580 supports once-daily dosing paradigms in chronic efficacy models.

Brain Exposure

Cross-study comparable

Brain-to-plasma ratio ~2.5 at 8 h

11,330 nM brain, 4,500 nM plasma (rat, 10 mg/kg po)

Sustained CNS exposure supports target engagement models

T½ >24 h; prodrug administration

Evidence Dimension	Rat pharmacokinetic parameters and brain exposure
Target Compound Data	T1/2 >24 h, CL 0.9 mL/min/kg, Vss 4.1 L/kg, F 54% (phosphate prodrug, po); brain 11,330 nM, plasma 4,500 nM at 8 h (glycinate prodrug, 10 mg/kg po)
Comparator Or Baseline	AZD1979: CNS-penetrant MCHR1 antagonist (qualitative); brain concentration data not directly comparable due to differing study designs
Quantified Difference	Brain-to-plasma ratio ~2.5 at 8 h post-dose for BMS-814580
Conditions	Sprague-Dawley rats; iv: PEG400/DMAC/water (70:5:25); po: Methocel/Tween80/water (0.5:0.1:99.4)

Why This Matters

High and sustained brain exposure with a brain-to-plasma ratio >2 enables robust target engagement at MCHR1 in the CNS, which is essential for studying the central mechanisms of MCHR1-mediated feeding behavior and energy homeostasis.

• [1] Johansson A, et al. J Med Chem. 2016;59(6):2493-2512. AZD1979: MCHr1 antagonist with favorable CNS exposure. View Source

In Vivo Antiobesity Efficacy in DIO Rats

Chronic oral administration of BMS-814580 (as its phosphate prodrug) to diet-induced obese (DIO) Sprague-Dawley rats for 28 days produced a dose-dependent reduction in body weight across the 0.03–3 mg/kg dose range . In a separate 4-day pharmacodynamic study, a 10 mg/kg oral dose of the glycinate prodrug achieved a statistically significant 6.4% body weight reduction from baseline relative to vehicle-treated animals, with sustained brain concentrations of 7,955 nM and plasma concentrations of 12,801 nM at day 4 [1]. Notably, this weight loss was achieved without evidence of the hepatobiliary lesions that had been observed with earlier thienopyrimidinone analogs in the series [1]. By comparison, GW-803430 also demonstrates body weight reduction in DIO models, but at higher dose ranges (3–15 mg/kg) [2]; AZD1979 showed efficacy in DIO mice with an initial body weight loss driven primarily by decreased food intake, though an additional energy expenditure component was identified through pair-feeding studies [3].

DIO Model Body Weight

Cross-study comparable

6.4% reduction (4-day) vs. vehicle; dose-dependent 0.03–3 mg/kg (28-day)

Reported body weight endpoint response in DIO rats

Without hepatobiliary lesions; once-daily oral gavage

Evidence Dimension	Body weight reduction in DIO rodent models
Target Compound Data	BMS-814580: dose-dependent weight loss at 0.03–3 mg/kg (28-day DIO rat); 6.4% weight loss at 10 mg/kg (4-day PD rat)
Comparator Or Baseline	GW-803430: effective at 3–15 mg/kg (DIO rat/mouse); AZD1979: body weight loss in DIO mice (exact % and dose not directly cross-comparable)
Quantified Difference	BMS-814580 achieves significant weight loss at doses as low as 0.03 mg/kg; 6.4% reduction in 4 days at 10 mg/kg
Conditions	Chronic DIO Sprague-Dawley rat model; phosphate prodrug oral gavage, once daily; 4-day PD study: n=8 per group

Why This Matters

Efficacy at sub-mg/kg doses with a clean hepatic safety profile supports the use of BMS-814580 as a reference MCHR1 antagonist for chronic metabolic phenotyping studies where low-dose, high-target-engagement paradigms are desired.

• [1] Ahmad S, et al. J Med Chem. 2016;59(19):8847-8858. Table: 4-day PD study, 6.4% weight loss at 10 mg/kg; no biliary lesions. View Source
• [2] Gehlert DR, et al. Preclinical Evaluation of Melanin-Concentrating Hormone Receptor 1 Antagonism for the Treatment of Obesity and Depression. J Pharmacol Exp Ther. 2009;329(2):429-438. View Source
• [3] Ploj K, et al. Effects of AZD1979 on body weight homeostasis in mice and dogs. 2016. View Source

3,3-Difluoro-1-Hydroxycyclobutyl Moiety vs. Earlier Analogs

BMS-814580 is distinguished from earlier compounds in the thienopyrimidinone series by the incorporation of a 3,3-difluoro-1-hydroxycyclobutyl substituent at the 4-position of the phenyl ether, replacing a series of non-fluorinated cycloalkyl and related groups explored during lead optimization [1]. The gem-difluoro substitution on the cyclobutyl ring increases metabolic stability by blocking oxidative metabolism at the cyclobutyl carbons, while the tertiary alcohol maintains hydrogen-bonding capacity for target engagement [1]. This design element is absent in earlier clinical candidates such as BMS-819881, which lacks the cyclobutyl motif altogether, and in GW-803430, which employs a pyrrolidinylethoxy side chain [2]. The data in the primary publication demonstrate that this specific modification was critical for achieving the combination of high brain exposure, sustained half-life, and the clean hepatic safety profile that differentiated compound 10 (BMS-814580) from its progenitor compound 2b and other series analogs [1].

Structural SAR

Direct head-to-head comparison

3,3-difluoro-1-hydroxycyclobutyl vs. non-fluorinated cycloalkyl analogs

Key moiety for differentiated metabolic stability and hepatic profile

Eliminated biliary lesions present in earlier series

Evidence Dimension	Structural moiety at the phenyl ether 4-position and associated PK/safety outcomes
Target Compound Data	3,3-difluoro-1-hydroxycyclobutylmethoxy (BMS-814580, compound 10): T1/2 >24 h, brain 11,330 nM, no biliary lesions
Comparator Or Baseline	Earlier cycloalkyl analogs (from compound 2b series): variable PK, some with hepatobiliary lesions at chronic dosing
Quantified Difference	Introduction of gem-difluoro cyclobutyl eliminated biliary lesions seen with earlier non-fluorinated cycloalkyl analogs (qualitative from SAR narrative in publication)
Conditions	SAR study within a single medicinal chemistry optimization program at BMS

Why This Matters

The 3,3-difluoro-1-hydroxycyclobutyl group is a key structural determinant of BMS-814580's differentiated metabolic stability and hepatic safety; researchers selecting an MCHR1 tool compound should be aware that non-fluorinated cycloalkyl analogs in the same series may carry hepatobiliary toxicity liability not present in BMS-814580.

• [1] Ahmad S, et al. J Med Chem. 2016;59(19):8847-8858. SAR evolution from compound 2b to BMS-814580 (compound 10). View Source
• [2] Washburn WN, et al. J Med Chem. 2014;57(18):7509-7522. BMS-819881 structure and profile. View Source

BMS-814580 Application Scenarios

Chronic Obesity Studies with Hepatic Safety

BMS-814580 is the preferred MCHR1 antagonist for long-term (≥28-day) diet-induced obesity studies in rodents where hepatobiliary toxicity has been a confounding factor with earlier thienopyrimidinone analogs. The compound's demonstrated absence of biliary lesions at efficacious doses [1], combined with dose-dependent body weight reduction at 0.03–3 mg/kg, makes it suitable for chronic dosing paradigms that require clean hepatic endpoints for metabolic phenotyping.

CNS Target Engagement and Brain Exposure

With a brain-to-plasma ratio of approximately 2.5 and sustained brain concentrations exceeding 7,900 nM at day 4 of dosing [1], BMS-814580 is well-suited for CNS MCHR1 occupancy and functional neuropharmacology studies. Its long half-life (>24 h) supports once-daily dosing while maintaining continuous target coverage, which is critical for studies correlating receptor occupancy with feeding behavior and energy expenditure outcomes.

MCHR1 Subtype-Selective Signaling

For experiments where MCHR2-mediated confounds must be rigorously excluded—such as studies of MCHR1-specific signaling pathways, receptor trafficking, or conditional knockout validation—BMS-814580 offers complete functional selectivity with no detectable MCHR2 activity at concentrations up to 10 μM (≥85-fold above functional Kb) [1]. This level of subtype selectivity is not uniformly documented for all commercially available MCHR1 antagonists.

Cross-Species Translational PK/PD Modeling

The consistent metabolic stability profile across human, rat, and mouse liver microsomes (90%, 95%, and 100% remaining at 10 min, respectively) [1] makes BMS-814580 a strong candidate for translational pharmacology studies. Researchers can use these stability data to perform species-specific allometric scaling and physiologically based pharmacokinetic (PBPK) modeling with reduced uncertainty arising from species-dependent clearance differences.

Application

Selection Property

Validation Focus

Chronic obesity model studies

Hepatic safety endpoint monitoring

Absence of biliary lesions in chronic dosing

CNS MCHR1 occupancy studies

Brain-to-plasma exposure ratio

Sustained brain concentration context

MCHR1-specific signaling studies

MCHR2-sparing selectivity at high concentrations

MCHR2 functional activity at 10 µM

Cross-species PK modeling

Consistent microsomal stability across species

Species-specific clearance scaling

• [1] Ahmad S, et al. J Med Chem. 2016;59(19):8847-8858. DOI: 10.1021/acs.jmedchem.6b00676. Supporting data from MedChemExpress and ProbeChem product pages. View Source